Cas no 507-16-4 (Thionyl bromide)

• Product Name: Thionyl bromide
• CAS No: 507-16-4
• MF: Br₂OS
• MW: 207.872397422791
• MDL: MFCD00011448
• CID: 37891
• PubChem ID: 24855121
• Update Time: 2025-04-18

Thionyl bromide Chemical and Physical Properties

Names and Identifiers

• thionyl bromide
• thionyl dibromide
• SOBr2
• Sulfur oxy dibromide
• sulfurous dibromide
• Sulfurbromide oxide (SOBr2)
• N6CU78B13T
• thionylbromide
• PubChem2023
• Thionyl bromide, 97%
• HFRXJVQOXRXOPP-UHFFFAOYSA-N
• Thionyl bromide, purum, >=97.0% (AT)
• DTXSID0060143
• BP-30261
• MFCD00011448
• SULFUR BROMIDE OXIDE (SOBR2)
• UNII-N6CU78B13T
• THIONYL BROMIDE [MI]
• EINECS 208-064-3
• AKOS025295397
• Q598605
• 507-16-4
• DTXCID4040896
• sulfurooyl dibromide
• Thionyl bromide

• MDL： MFCD00011448
• Inchi： 1S/Br2OS/c1-4(2)3
• InChI Key： HFRXJVQOXRXOPP-UHFFFAOYSA-N
• SMILES： BrS(=O)Br

Computed Properties

• Exact Mass: 205.80400
• Monoisotopic Mass: 205.804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Yellow liquid
• Density: 2.683 g/mL at 25 °C(lit.)
• Melting Point: −52 °C (lit.)
• Boiling Point: 48 °C/20 mmHg(lit.)
• Flash Point: 156 ºC
• Refractive Index: n20/D 1.675(lit.)
• Solubility: Miscible with benzene, toluene and ether.
• PSA: 36.28000
• LogP: 2.22060
• Merck: 14,9347
• Vapor Pressure: 10 mmHg ( 31 °C)
• Sensitiveness: Moisture & Light Sensitive
• Solubility: React violently

Thionyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3264 8/PG 1
• WGK Germany：3
• Hazard Category Code： 14-20/21-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R14; R20/21; R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Halogen organides Halogen oxides
• Solvents and Organic Chemicals Organic Compounds Organic Halides